Cas no 1251702-92-7 (N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251702-92-7
• MF: C₂₂H₂₃ClN₄O
• MW: 394.897223711014
• CID: 5397500
• Update Time: 2025-06-08

N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-(3-chloroanilino)-7-methyl-1,8-naphthyridin-3-yl]-(4-methylpiperidin-1-yl)methanone
• Methanone, [4-[(3-chlorophenyl)amino]-7-methyl-1,8-naphthyridin-3-yl](4-methyl-1-piperidinyl)-
• N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H23ClN4O/c1-14-8-10-27(11-9-14)22(28)19-13-24-21-18(7-6-15(2)25-21)20(19)26-17-5-3-4-16(23)12-17/h3-7,12-14H,8-11H2,1-2H3,(H,24,25,26)
• InChI Key： NHFJFVGZYXQNHG-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(Cl)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCC(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

Comprehensive Overview of N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251702-92-7)

The compound N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine (CAS No. 1251702-92-7) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a 1,8-naphthyridine core with a 3-chlorophenyl substituent and a 4-methylpiperidine carbonyl moiety, making it a subject of interest in medicinal chemistry and pharmaceutical research. Researchers are increasingly exploring its potential applications due to its selective binding properties and bioavailability.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. This compound's naphthyridine scaffold is particularly noteworthy, as similar structures have shown promise in modulating enzymatic activity and receptor interactions. Its chlorophenyl and methylpiperidine groups further enhance its pharmacokinetic profile, making it a candidate for further drug discovery studies.

The synthesis of N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 1251702-92-7 serves as a unique identifier in chemical databases, facilitating research reproducibility. Given the growing interest in structure-activity relationships (SAR), this compound's design offers insights into optimizing molecular interactions for therapeutic applications.

From an industrial perspective, the compound aligns with trends in high-throughput screening and fragment-based drug design. Its lipophilic efficiency and hydrogen-bonding capacity make it a valuable tool for probing biological targets. Additionally, its stability under physiological conditions has prompted investigations into its potential as a lead compound for treating various conditions, though further clinical validation is required.

Environmental and safety considerations are also critical when handling N-(3-chlorophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine. While not classified as hazardous, standard laboratory precautions should be observed during synthesis and storage. The compound's bioisosteric potential and metabolic stability further underscore its relevance in modern drug development pipelines.

In summary, CAS No. 1251702-92-7 represents a compelling case study in medicinal chemistry innovation. Its structural complexity and functional versatility position it as a molecule of significant academic and industrial interest. As research continues to uncover its full potential, this compound may contribute to breakthroughs in targeted therapy and molecular design.